Cas no 14756-03-7 (2-Propenal,3-(2-thienyl)-)

• Product Name: 2-Propenal,3-(2-thienyl)-
• CAS No: 14756-03-7
• MF: C₇H₆OS
• MW: 138.186940670013
• CID: 167323
• PubChem ID: 5462881
• Update Time: 2025-04-19

2-Propenal,3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(2-thienyl)-
• 3-(2-thienyl)acrylaldehyde
• 2-Thiopheneacrolein
• 3-(2-Thienyl)acrolein
• 3-(alpha-Thienyl)propenal
• 3-Thiophen-2-ylpropenal
• Einecs 238-817-1
• 3-(2-Thienyl)propenal
• 3-(2-Thienyl)-2-propenal
• Thiophene-2-acrylaldehyde
• 39511-07-4
• 3-(thiophen-2-yl)prop-2-enal
• (E)-3-thiophen-2-yl-acrylaldehyde
• 14756-03-7
• EN300-1246765
• (E)-3-(Thiophen-2-yl)acrylaldehyde
• CS-0349914
• (E)-3-thiophen-2-ylprop-2-enal
• IEAUKTACQUVNLS-HNQUOIGGSA-N
• (2E)-3-(THIOPHEN-2-YL)PROP-2-ENAL
• Thiopheheacrolein
• NS00052208
• 3-(thiophen-2-yl)acrylaldehyde
• AKOS006273188

• Inchi： 1S/C7H6OS/c8-5-1-3-7-4-2-6-9-7/h1-6H/b3-1+
• InChI Key： IEAUKTACQUVNLS-HNQUOIGGSA-N
• SMILES： S1C=CC=C1/C=C/C=O

Computed Properties

• Exact Mass: 138.014
• Monoisotopic Mass: 138.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• Density: 1.179
• Boiling Point: 260 ºC
• Flash Point: 111 ºC
• Refractive Index: 1.68
• PSA: 45.31000
• LogP: 1.96020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds